Cas no 136539-67-8 (3'-Nitro-1,1'-biphenyl-3-ol)

3'-Nitro-1,1'-biphenyl-3-ol is a biphenyl derivative featuring a hydroxyl group at the 3-position and a nitro substituent at the 3'-position. This compound is of interest in organic synthesis and pharmaceutical research due to its bifunctional structure, which allows for further derivatization or participation in coupling reactions. The presence of both electron-donating (hydroxyl) and electron-withdrawing (nitro) groups on the aromatic rings enhances its utility in designing complex molecules or intermediates. Its well-defined chemical properties make it suitable for applications in material science and agrochemical development. The compound is typically characterized by high purity and stability, ensuring reliable performance in synthetic workflows.
3'-Nitro-1,1'-biphenyl-3-ol structure
3'-Nitro-1,1'-biphenyl-3-ol structure
Product Name:3'-Nitro-1,1'-biphenyl-3-ol
CAS No:136539-67-8
MF:C12H9NO3
MW:215.204763174057
MDL:MFCD09909461
CID:1024956
PubChem ID:15743437
Update Time:2025-10-19

3'-Nitro-1,1'-biphenyl-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3'-Nitro-[1,1'-biphenyl]-3-ol
    • 3-(3-Nitro-phenyl)-phenol
    • 3'-Nitro-3-hydroxy-biphenyl
    • 3'-nitrobiphenyl-3-ol
    • 3'-Nitro-biphenyl-3-ol
    • ACMC-1BXV0
    • AK-91535
    • ANW-20155
    • BD229950
    • CTK8B0588
    • DTXSID50577838
    • AKOS015999261
    • BS-25640
    • 136539-67-8
    • 3-(3-NITROPHENYL)PHENOL
    • MFCD09909461
    • CS-0209531
    • 3'-Nitro[1,1'-biphenyl]-3-ol
    • A886671
    • SCHEMBL20557926
    • 3'-Nitro-1,1'-biphenyl-3-ol
    • MDL: MFCD09909461
    • Inchi: 1S/C12H9NO3/c14-12-6-2-4-10(8-12)9-3-1-5-11(7-9)13(15)16/h1-8,14H
    • InChI Key: WNJTYKRGWYTCCZ-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(=C1)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 215.05827
  • Monoisotopic Mass: 215.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 63.37

3'-Nitro-1,1'-biphenyl-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019109078-25g
3'-Nitro-[1,1'-biphenyl]-3-ol
136539-67-8 95%
25g
474.24 USD 2021-06-17
Fluorochem
210918-1g
3'-Nitro-[1,1'-biphenyl]-3-ol
136539-67-8 95%
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£76.00 2022-03-01
Fluorochem
210918-5g
3'-Nitro-[1,1'-biphenyl]-3-ol
136539-67-8 95%
5g
£225.00 2022-03-01
Fluorochem
210918-25g
3'-Nitro-[1,1'-biphenyl]-3-ol
136539-67-8 95%
25g
£600.00 2022-03-01
abcr
AB318782-1 g
3-(3-Nitrophenyl)phenol; 95%
136539-67-8
1g
€144.00 2023-04-26
abcr
AB318782-5 g
3-(3-Nitrophenyl)phenol; 95%
136539-67-8
5g
€348.00 2023-04-26
abcr
AB318782-25 g
3-(3-Nitrophenyl)phenol; 95%
136539-67-8
25g
€858.00 2023-04-26
TRC
N497313-10mg
3'-Nitro-[1,1'-biphenyl]-3-ol
136539-67-8
10mg
$ 50.00 2022-06-03
TRC
N497313-50mg
3'-Nitro-[1,1'-biphenyl]-3-ol
136539-67-8
50mg
$ 65.00 2022-06-03
TRC
N497313-100mg
3'-Nitro-[1,1'-biphenyl]-3-ol
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$ 80.00 2022-06-03
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